Cas no 939410-80-7 (Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate)
939410-80-7 structure
Product Name:Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
CAS No:939410-80-7
MF:C17H29NO3
MW:295.417065382004
CID:2126017
Update Time:2023-08-04
Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
- XTLTYXTVODTPKB-UHFFFAOYSA-N
- 3-Piperidinecarboxylic acid, 1-acetyl-5-(cyclohexylmethyl)-, ethyl ester
- Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
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- Inchi: 1S/C17H29NO3/c1-3-21-17(20)16-10-15(11-18(12-16)13(2)19)9-14-7-5-4-6-8-14/h14-16H,3-12H2,1-2H3
- InChI Key: XTLTYXTVODTPKB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CN(C(C)=O)CC(C1)CC1CCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 363
- Topological Polar Surface Area: 46.6
Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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